Cas no 129302-16-5 (3-Hydroxy-1-5-hydroxy-3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-4-yl-2-buten-1-one)

• Product Name: 3-Hydroxy-1-5-hydroxy-3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-4-yl-2-buten-1-one
• CAS No: 129302-16-5
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 4586732
• Update Time: 2025-07-23

3-Hydroxy-1-5-hydroxy-3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-4-yl-2-buten-1-one Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-1-[5-HYDROXY-3-METHYL-1-(4-PHENYL-1,3-THIAZOL-2-YL)-1H-PYRAZOL-4-YL]-2-BUTEN-1-ONE
• (2Z)-3-hydroxy-1-[5-hydroxy-3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-4-yl]but-2-en-1-one
• 3-Hydroxy-1-5-hydroxy-3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-4-yl-2-buten-1-one

• Inchi： 1S/C17H15N3O3S/c1-10(21)8-14(22)15-11(2)19-20(16(15)23)17-18-13(9-24-17)12-6-4-3-5-7-12/h3-9,21,23H,1-2H3
• InChI Key： RYUSTPWJHVEBEZ-UHFFFAOYSA-N
• SMILES： C(C1=C(O)N(C2=NC(C3=CC=CC=C3)=CS2)N=C1C)(=O)C=C(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Hydroxy-1-5-hydroxy-3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-4-yl-2-buten-1-one

Comprehensive Analysis of 3-Hydroxy-1-5-hydroxy-3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-4-yl-2-buten-1-one (CAS No. 129302-16-5)

The compound 3-Hydroxy-1-5-hydroxy-3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-4-yl-2-buten-1-one (CAS No. 129302-16-5) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a pyrazole core with a thiazole ring and a butenone moiety, making it a subject of interest in pharmaceutical and biochemical research. This article delves into its properties, applications, and relevance in modern scientific inquiries, addressing common questions like "What are the uses of CAS 129302-16-5?" and "How does this compound interact in biological systems?"

One of the most striking features of 3-Hydroxy-1-5-hydroxy-3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-4-yl-2-buten-1-one is its potential role in enzyme inhibition and signal transduction. Researchers have explored its affinity for specific protein targets, particularly in studies related to inflammatory pathways and oxidative stress. These investigations align with current trends in precision medicine and drug discovery, where molecules with multi-functional groups are prized for their versatility.

The synthesis of CAS No. 129302-16-5 involves sophisticated organic chemistry techniques, including cross-coupling reactions and heterocyclic ring formation. Its hydroxy and ketone functionalities contribute to its solubility profile, which is critical for bioavailability in potential therapeutic applications. Notably, the phenyl-thiazole segment enhances its stability, a trait often sought after in small-molecule drug design.

In the context of green chemistry, 129302-16-5 has been evaluated for its environmental footprint. Recent studies emphasize the importance of sustainable synthesis methods, and this compound's modular structure allows for optimization to reduce waste. Questions like "Is CAS 129302-16-5 biodegradable?" or "Can it be derived from renewable sources?" reflect growing consumer and regulatory demands for eco-friendly alternatives.

From an industrial perspective, 3-Hydroxy-1-5-hydroxy-3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-4-yl-2-buten-1-one has garnered attention in material science. Its conjugated system enables potential applications in organic electronics, such as OLEDs or photovoltaic cells. The integration of thiazole rings in such materials is known to improve charge transport properties, a hot topic in next-generation energy solutions.

Analytical characterization of this compound relies on advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the presence of its distinctive hydroxy-pyrazole and butenone groups, which are pivotal for quality control in research settings. Researchers frequently search for "spectral data for CAS 129302-16-5" or "crystallographic studies of thiazole-pyrazole hybrids," highlighting the demand for detailed structural insights.

In conclusion, 129302-16-5 represents a compelling case study in the intersection of medicinal chemistry, materials engineering, and sustainability. Its multifaceted nature addresses pressing scientific challenges while aligning with global trends like personalized therapeutics and clean technology. As research progresses, this compound may unlock novel applications that resonate with both academic and industrial stakeholders.